Cas no 741698-89-5 (3-Furanmethanamine,N-cyclobutyl-)

3-Furanmethanamine,N-cyclobutyl- structure
741698-89-5 structure
Product Name:3-Furanmethanamine,N-cyclobutyl-
CAS No:741698-89-5
MF:C9H13NO
MW:151.205622434616
CID:560285
PubChem ID:45091754
Update Time:2025-04-19

3-Furanmethanamine,N-cyclobutyl- Chemical and Physical Properties

Names and Identifiers

    • 3-Furanmethanamine,N-cyclobutyl-
    • 3-Furanmethanamine,N-cyclobutyl-(9CI)
    • N-(furan-3-ylmethyl)cyclobutanamine
    • AKOS012507074
    • N-Cyclobutyl-3-furanmethanamine
    • DTXSID501304501
    • 741698-89-5
    • Inchi: 1S/C9H13NO/c1-2-9(3-1)10-6-8-4-5-11-7-8/h4-5,7,9-10H,1-3,6H2
    • InChI Key: JTWANIKOUMBCKX-UHFFFAOYSA-N
    • SMILES: O1C=CC(=C1)CNC1CCC1

Computed Properties

  • Exact Mass: 151.099714038g/mol
  • Monoisotopic Mass: 151.099714038g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 3
  • Complexity: 123
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.3
  • Topological Polar Surface Area: 25.2Ų
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